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1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(phenylsulfonyl)piperazine 1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(phenylsulfonyl)piperazine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995571
InChI: InChI=1S/C28H36N4O4S/c1-20(28-17-21-13-22(18-28)15-23(14-21)19-28)29-26-16-24(7-8-27(26)32(33)34)30-9-11-31(12-10-30)37(35,36)25-5-3-2-4-6-25/h2-8,16,20-23,29H,9-15,17-19H2,1H3
SMILES: CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)S(=O)(=O)C6=CC=CC=C6)[N+](=O)[O-]
Molecular Formula: C28H36N4O4S
Molecular Weight: 524.7 g/mol

1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(phenylsulfonyl)piperazine

CAS No.:

Cat. No.: VC0995571

Molecular Formula: C28H36N4O4S

Molecular Weight: 524.7 g/mol

* For research use only. Not for human or veterinary use.

1-{3-{[1-(1-Adamantyl)ethyl]amino}-4-nitrophenyl}-4-(phenylsulfonyl)piperazine -

Specification

Molecular Formula C28H36N4O4S
Molecular Weight 524.7 g/mol
IUPAC Name N-[1-(1-adamantyl)ethyl]-5-[4-(benzenesulfonyl)piperazin-1-yl]-2-nitroaniline
Standard InChI InChI=1S/C28H36N4O4S/c1-20(28-17-21-13-22(18-28)15-23(14-21)19-28)29-26-16-24(7-8-27(26)32(33)34)30-9-11-31(12-10-30)37(35,36)25-5-3-2-4-6-25/h2-8,16,20-23,29H,9-15,17-19H2,1H3
Standard InChI Key KKYKETVAZABVDI-UHFFFAOYSA-N
SMILES CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)S(=O)(=O)C6=CC=CC=C6)[N+](=O)[O-]
Canonical SMILES CC(C12CC3CC(C1)CC(C3)C2)NC4=C(C=CC(=C4)N5CCN(CC5)S(=O)(=O)C6=CC=CC=C6)[N+](=O)[O-]

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